Cas no 16387-70-5 (3,5-Octadiyne)

• Product Name: 3,5-Octadiyne
• CAS No: 16387-70-5
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 173833
• PubChem ID: 140066
• Update Time: 2025-11-02

3,5-Octadiyne Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadiyne
• octa-3,5-diyne
• Diaethyl-diacetylen
• Diethyldiacetylene
• Octa-3,5-diin
• octadiyne
• 3,5-OCTADIYNE 98+%
• NSC 147147
• T71888
• DTXSID90167671
• LILZEAJBVQOINI-UHFFFAOYSA-N
• FT-0692022
• 16387-70-5
• InChI=1/C8H10/c1-3-5-7-8-6-4-2/h3-4H2,1-2H
• NSC147147
• NSC-147147
• O0154

• MDL： MFCD00041633
• Inchi： 1S/C8H10/c1-3-5-7-8-6-4-2/h3-4H2,1-2H3
• InChI Key： LILZEAJBVQOINI-UHFFFAOYSA-N
• SMILES： C(C#CC#CCC)C

Computed Properties

• Exact Mass: 106.07800
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.81
• Melting Point: 27°C (estimate)
• Boiling Point: 164 °C
• Refractive Index: 1.4968
• PSA: 0.00000
• LogP: 1.81320
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on 3,5-Octadiyne

3,5-Octadiyne (CAS No. 16387-70-5): Properties, Applications, and Market Insights

3,5-Octadiyne (CAS No. 16387-70-5) is a highly specialized organic compound belonging to the class of diynes, which are characterized by the presence of two alkyne functional groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials science, pharmaceutical research, and nanotechnology. With the increasing demand for novel organic building blocks in research and industry, 3,5-Octadiyne has emerged as a compound of particular interest for scientists and engineers working on cutting-edge applications.

The molecular structure of 3,5-Octadiyne features a linear carbon chain with alkyne groups at positions 3 and 5, giving it distinctive reactivity patterns. This structural arrangement makes it particularly valuable for click chemistry applications, where its terminal alkynes can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Recent studies have highlighted its potential in creating molecular scaffolds for drug discovery, as well as in the development of conductive polymers and advanced nanomaterials.

One of the most exciting contemporary applications of 3,5-Octadiyne is in the field of organic electronics. Researchers are exploring its use as a precursor for carbon-rich materials that could revolutionize flexible electronics and energy storage devices. The compound's ability to form extended conjugated systems through polymerization makes it particularly attractive for these applications. Current market analysis shows growing demand for such materials, with the global organic electronics market projected to expand significantly in the coming decade.

In pharmaceutical research, 3,5-Octadiyne serves as a valuable chemical building block for the synthesis of more complex molecules. Its rigid linear structure and reactive alkyne groups make it ideal for creating molecular frameworks with specific spatial arrangements. This has led to its increased use in medicinal chemistry, particularly in the development of targeted therapies and diagnostic agents. The compound's versatility aligns well with current trends in personalized medicine and drug discovery technologies.

The synthesis and handling of 3,5-Octadiyne require specialized knowledge and equipment, as with many high-purity organic compounds. Manufacturers typically employ controlled reaction conditions to ensure product consistency and purity, which is crucial for research applications. Quality control measures for CAS 16387-70-5 often include advanced analytical techniques such as gas chromatography and mass spectrometry to verify molecular structure and purity levels.

From an environmental perspective, 3,5-Octadiyne is subject to the same handling considerations as many laboratory chemicals. Proper storage conditions typically involve protection from light and moisture, often under inert atmosphere when in pure form. The compound's stability profile and decomposition products have been studied to ensure safe laboratory practices, aligning with current green chemistry principles and workplace safety standards.

The global market for specialized organic compounds like 3,5-Octadiyne has seen steady growth, driven by expanding research activities in both academic and industrial settings. Market analysts note particular demand from the Asia-Pacific region, where pharmaceutical and materials science research investments have increased substantially. Pricing trends for CAS 16387-70-5 reflect its specialized nature, with purity grades and packaging options tailored to different research needs.

Recent scientific publications have explored novel applications of 3,5-Octadiyne in nanotechnology, particularly in the development of molecular wires and nanoscale electronic components. These developments align with current interests in miniaturized electronics and quantum computing technologies. The compound's ability to form stable conjugated systems makes it a candidate material for these emerging technologies, which are among the most searched topics in materials science today.

For researchers considering working with 3,5-Octadiyne, it's important to consult the latest safety data sheets and technical literature. While not classified as hazardous under normal laboratory conditions, proper handling procedures should always be followed. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its physical and chemical properties, storage requirements, and handling precautions.

Looking to the future, 3,5-Octadiyne is poised to play an increasingly important role in multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovative applications across chemistry, materials science, and biotechnology. As research into functional materials and molecular engineering advances, compounds like 3,5-Octadiyne (CAS No. 16387-70-5) will likely remain at the forefront of scientific discovery and technological innovation.